Cas no 89585-26-2 (1-Butanesulfonic acid, 4-(dimethylamino)-)

• Product Name: 1-Butanesulfonic acid, 4-(dimethylamino)-
• CAS No: 89585-26-2
• MF: C₆H₁₅NO₃S
• MW: 181.253200769424
• CID: 595741
• PubChem ID: 15577589
• Update Time: 2025-04-19

1-Butanesulfonic acid, 4-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonic acid, 4-(dimethylamino)-
• 4-(dimethylamino)butane-1-sulfonic acid
• DTXSID80574719
• SCHEMBL353885
• 89585-26-2

• Inchi： 1S/C6H15NO3S/c1-7(2)5-3-4-6-11(8,9)10/h3-6H2,1-2H3,(H,8,9,10)
• InChI Key： MFJQYWCTRBNFKW-UHFFFAOYSA-N
• SMILES： S(CCCCN(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 181.07726451g/mol
• Monoisotopic Mass: 181.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids